Cas no 2229511-45-7 (2,2,3,3-tetrafluoropropanimidamide)

• Product Name: 2,2,3,3-tetrafluoropropanimidamide
• CAS No: 2229511-45-7
• MF: C₃H₄F₄N₂
• MW: 144.070874214172
• CID: 6042857
• PubChem ID: 165629524
• Update Time: 2025-07-21

2,2,3,3-tetrafluoropropanimidamide Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3-tetrafluoropropanimidamide
• 2229511-45-7
• EN300-1947481

• Inchi： 1S/C3H4F4N2/c4-1(5)3(6,7)2(8)9/h1H,(H3,8,9)
• InChI Key： WBGFFEIYEZQEGI-UHFFFAOYSA-N
• SMILES： FC(C(=N)N)(C(F)F)F

Computed Properties

• Exact Mass: 144.03106078g/mol
• Monoisotopic Mass: 144.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.9Ų

Additional information on 2,2,3,3-tetrafluoropropanimidamide

Professional Introduction to 2,2,3,3-tetrafluoropropanimidamide (CAS No. 2229511-45-7)

2,2,3,3-tetrafluoropropanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229511-45-7, is a fluorinated imidamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated into the molecular structure to enhance its pharmacological properties. The unique arrangement of fluorine atoms in 2,2,3,3-tetrafluoropropanimidamide contributes to its distinct chemical reactivity and potential applications in drug design and material synthesis.

The structural framework of 2,2,3,3-tetrafluoropropanimidamide consists of a propanimide backbone with four fluorine substituents. This configuration imparts a high degree of electronic richness and stability to the molecule, making it an attractive candidate for further functionalization. The presence of fluorine atoms also influences the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. Recent studies have highlighted the role of fluorinated imidamides in enhancing binding affinity and selectivity in drug-target interactions.

In the realm of medicinal chemistry, 2,2,3,3-tetrafluoropropanimidamide has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its imidamide moiety is a well-known pharmacophore that interacts with biological targets such as enzymes and receptors. The fluorine atoms serve as electron-withdrawing groups that can modulate the electronic properties of the molecule, thereby fine-tuning its biological activity. For instance, studies have demonstrated that fluorinated imidamides exhibit potent inhibitory effects on various enzymes involved in inflammatory pathways.

One of the most compelling aspects of 2,2,3,3-tetrafluoropropanimidamide is its versatility in chemical transformations. The compound can undergo a variety of reactions, including nucleophilic substitution and condensation reactions, which allow for the introduction of additional functional groups. This flexibility makes it a valuable building block for constructing more complex molecules with tailored properties. Researchers have leveraged these characteristics to develop new analogs with enhanced pharmacokinetic profiles and reduced toxicity.

The application of computational chemistry has further advanced the understanding of 2,2,3,3-tetrafluoropropanimidamide's reactivity and potential uses. Molecular modeling studies have revealed insights into its interaction with biological targets at an atomic level. These simulations have guided the design of optimized derivatives with improved binding affinities and selectivities. The integration of experimental data with computational predictions has been instrumental in accelerating the discovery process for new drug candidates.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 2,2,3,3-tetrafluoropropanimidamide. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable production methods for this compound. These innovations not only reduce costs but also minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

Another area where 2,2,3,3-tetrafluoropropanimidamide has shown promise is in materials science. Fluorinated imidamides exhibit unique physical properties that make them suitable for applications in advanced materials such as liquid crystals and organic electronics. The high thermal stability and chemical resistance of these compounds enhance their utility in demanding environments where conventional materials may fail.

The potential applications of 2,2,3,3-tetrafluoropropanimidamide extend beyond pharmaceuticals and materials science. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties could lead to innovative solutions for crop protection and industrial processes. The compound's ability to undergo selective functionalization makes it a versatile tool for developing new products with specific functionalities.

In conclusion, 2 , 2 , 3 , 3 - tetr a fluoro p rop an i ma di am ide ( C A S N o . 22 2951 1 -4 5 -7 ) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material innovation . Its structural features , reactivity , and versatility make it a valuable asset for researchers across multiple disciplines . As scientific understanding continues to evolve , it is likely that new applications for this compound will emerge , further solidifying its importance in modern chemistry .